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Get Quote

The table below consolidates the core data on Diaplasinin:

Property Description

Compound Name Diaplasinin (also known as PAI-749) [1]

Biological Target Plasminogen Activator Inhibitor-1 (PAI-1) [1]

Mechanism of
Action

PAI-1 inhibitor, preserving tissue-type (tPA) and urokinase-type (uPA)
plasminogen activator activities [1]

IC₅₀ Value 295 nM for PAI-1 inhibition [1]

Reported Efficacy Antithrombotic efficacy in research settings [1]

Molecular
Formula

C₃₂H₃₁N₅O [1]

CAS Number 481631-45-2 [1]

Purity 99.87% (from one commercial source) [1]

Outlined Experimental Applications
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Based on the literature, Diaplasinin has been used in specific experimental contexts. The following table

outlines these applications and the general findings:

Experimental
Context

Described Method & Outcome Citation

In Vitro PAI-1
Inhibition

Preserved tPA and uPA activities in the presence of PAI-1 (IC₅₀ values
of 157 nM and 87 nM, respectively). Interaction with PAI-1 was

confirmed via fluorescence quenching assays.

[1]

Ex Vivo Human
Blood Model

Tested in human blood using a Badimon chamber model. The study

concluded that it did not have a significant effect on thrombus
formation or fibrinolysis, with or without tPA.

[2]

Experimental Workflow for PAI-1 Inhibition

Based on the general descriptions, the following diagram outlines a logical workflow for conducting a PAI-1

inhibition assay, which is central to investigating Diaplasinin's activity. You can use this as a template for

developing your specific standard operating procedure (SOP).
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Reagent Preparation

Assay Procedure

Data Analysis

Start: PAI-1 Inhibition Assay

Prepare serial dilutions of
Diaplasinin in DMSO

Dilute PAI-1 protein in
appropriate assay buffer

Prepare target protease (tPA/uPA)
and chromogenic substrate

Pre-incubate Diaplasinin
with PAI-1

Add target protease (tPA/uPA)
to the mixture

Incubate to allow for
inhibitor complex formation

Add chromogenic substrate
and measure reaction rate

Measure residual protease
activity (e.g., absorbance)

Calculate % inhibition
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Calculate % inhibition
at each concentration

Plot dose-response curve and
calculate IC₅₀ value

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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